![molecular formula C24H27ClN4O2S B8507973 Tert-butyl 4-[5-(2-aminopyridin-4-yl)-4-(3-chlorophenyl)-1,3-thiazol-2-yl]piperidine-1-carboxylate CAS No. 365430-38-2](/img/structure/B8507973.png)
Tert-butyl 4-[5-(2-aminopyridin-4-yl)-4-(3-chlorophenyl)-1,3-thiazol-2-yl]piperidine-1-carboxylate
Cat. No. B8507973
M. Wt: 471.0 g/mol
InChI Key: NSAHXFNPJKDWLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6](=[O:7])[N:8]1[CH2:9][CH2:10][CH:11]([c:14]2[s:15][c:16](-[c:26]3[cH:27][c:28]([NH2:32])[n:29][cH:30][cH:31]3)[c:17](-[c:19]3[cH:20][c:21]([Cl:25])[cH:22][cH:23][cH:24]3)[n:18]2)[CH2:12][CH2:13]1.[C:44](=[O:45])([O-:46])[OH:47].[CH3:33][C:34]([Cl:35])=[O:36].[CH3:37][CH2:38][N:39]([CH2:40][CH3:41])[CH2:42][CH3:43].[Na+:48].[O:49]1[CH2:50][CH2:51][CH2:52][CH2:53]1>>[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6](=[O:7])[N:8]1[CH2:9][CH2:10][CH:11]([c:14]2[s:15][c:16](-[c:26]3[cH:27][c:28]([NH:32][C:34]([CH3:33])=[O:36])[n:29][cH:30][cH:31]3)[c:17](-[c:19]3[cH:20][c:21]([Cl:25])[cH:22][cH:23][cH:24]3)[n:18]2)[CH2:12][CH2:13]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)(C)OC(=O)N1CCC(c2nc(-c3cccc(Cl)c3)c(-c3ccnc(N)c3)s2)CC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCN(CC)CC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(=O)Nc1cc(-c2sc(C3CCN(C(=O)OC(C)(C)C)CC3)nc2-c2cccc(Cl)c2)ccn1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
